Cas no 4027-59-2 (5-Ethyl-1H-pyrazole-3-carboxylic acid)

5-Ethyl-1H-pyrazole-3-carboxylic acid structure
4027-59-2 structure
Product Name:5-Ethyl-1H-pyrazole-3-carboxylic acid
CAS No:4027-59-2
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD06742804
CID:324966
PubChem ID:4913402
Update Time:2025-04-19

5-Ethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyl-1H-pyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylicacid, 5-ethyl-
    • 3-Ethyl-1H-pyrazole-5-carboxylic acid
    • 3‐ETHYL‐1H‐PYRAZOLE‐5‐CARBOXYLIC ACID
    • 3-Ethyl-1H-pyrazol-5-carboxylic acid
    • 3-ethyl-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
    • 3-ethyl-1H-pyrazolo-5-carboxylic acid
    • PYR324
    • AMY42502
    • A825026
    • DTXSID90406774
    • AKOS005143986
    • CHEMBL394498
    • 4027-59-2
    • A1-09614
    • SCHEMBL1431995
    • 949034-30-4
    • 5-ethyl-1H-pyrazole-3-carboxylicAcid
    • AKOS002665028
    • BS-13254
    • WCQYJWRMYFJLRQ-UHFFFAOYSA-N
    • EN300-35862
    • Z367451040
    • W16046
    • BDBM50216539
    • MFCD06742804
    • FT-0705508
    • CS-0145746
    • AB00991467-01
    • BBL021598
    • ALBB-016379
    • DB-013251
    • STK894311
    • 1H-pyrazole-5-carboxylic acid, 3-ethyl-
    • MDL： MFCD06742804
    • Inchi： 1S/C6H8N2O2/c1-2-4-3-5(6(9)10)8-7-4/h3H,2H2,1H3,(H,7,8)(H,9,10)
    • InChI Key： WCQYJWRMYFJLRQ-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(CC)NN=1)=O

Computed Properties

  • Exact Mass: 140.05900
  • Monoisotopic Mass: 140.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.318
  • Boiling Point: 385.5°Cat760mmHg
  • Flash Point: 186.9°C
  • Refractive Index: 1.577
  • PSA: 65.98000
  • LogP: 0.67030

5-Ethyl-1H-pyrazole-3-carboxylic acid Security Information

  • HazardClass：IRRITANT

5-Ethyl-1H-pyrazole-3-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Ethyl-1H-pyrazole-3-carboxylic acid Pricemore >>

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5-Ethyl-1H-pyrazole-3-carboxylic acid Production Method

5-Ethyl-1H-pyrazole-3-carboxylic acid Related Literature

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